N-(2H-1,3-benzodioxol-5-yl)-2-{[4-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2H-1,3-benzodioxol-5-yl)-2-{[4-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C26H22FN3O5S and its molecular weight is 507.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Radioligand Synthesis for PET Studies
This compound has been explored in the synthesis of radioligands for clinical PET (Positron Emission Tomography) studies, particularly as a histamine H3 receptor ligand. The synthesis involved O-alkylation processes, demonstrating its utility in developing imaging agents for neurological studies (Iwata et al., 2000).
Synthesis for Peripheral Benzodiazepine Receptor Study
The compound has been part of research efforts to synthesize fluoroethoxy and fluoropropoxy substituted derivatives for studying peripheral benzodiazepine receptors (PBRs). This research aimed to evaluate the role of PBRs in neurodegenerative disorders, highlighting the compound's potential in neurological pharmacology (Fookes et al., 2008).
Role in Antipsychotic Agent Development
The compound has been included in studies to develop potential antipsychotic agents. These studies aimed to identify novel compounds that might exhibit an antipsychotic-like profile without interacting with dopamine receptors, a common side effect of many antipsychotic drugs (Wise et al., 1987).
Inhibitory Activity Against Enzymes
Research has also been conducted on this compound's inhibitory effects on enzymes like carbonic anhydrase. Such studies are crucial in understanding its potential for treating conditions that involve these enzymes, such as glaucoma or edema (Kucukoglu et al., 2016).
Synthesis for Anti-Inflammatory Activity
The compound's derivatives have been synthesized and evaluated for anti-inflammatory activity. This research is significant for developing new anti-inflammatory drugs, especially for conditions like arthritis (Sunder & Maleraju, 2013).
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-[4-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)imidazol-2-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22FN3O5S/c1-32-21-9-3-16(11-23(21)33-2)20-13-30(19-7-4-17(27)5-8-19)26(29-20)36-14-25(31)28-18-6-10-22-24(12-18)35-15-34-22/h3-13H,14-15H2,1-2H3,(H,28,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSPLKDIZFBFDJL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CN(C(=N2)SCC(=O)NC3=CC4=C(C=C3)OCO4)C5=CC=C(C=C5)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22FN3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
507.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.